Cas no 34897-74-0 (Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)-)

Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)- structure
34897-74-0 structure
Product name:Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)-
CAS No:34897-74-0
MF:C18H25NO4
MW:319.3954
CID:322861
PubChem ID:299962

Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)-
    • 3-azabicyclo[3.2.2]nonan-3-yl-(3,4,5-trimethoxyphenyl)methanone
    • 3-(3,4,5-trimethoxy-benzoyl)-3-aza-bicyclo[3.2.2]nonane
    • AC1L6VBA
    • NSC173977
    • NSC-173977
    • DTXSID70306066
    • 34897-74-0
    • Inchi: InChI=1S/C18H25NO4/c1-21-15-8-14(9-16(22-2)17(15)23-3)18(20)19-10-12-4-5-13(11-19)7-6-12/h8-9,12-13H,4-7,10-11H2,1-3H3
    • InChI Key: OLFADIHRDJCPGZ-UHFFFAOYSA-N
    • SMILES: COC1=C(OC)C=C(C(N2CC3CCC(CC3)C2)=O)C=C1OC

Computed Properties

  • Exact Mass: 319.17845
  • Monoisotopic Mass: 319.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • PSA: 48
  • LogP: 2.91250

Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)- Related Literature

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